![molecular formula C17H26N2O3 B3981802 N-(2-ethylhexyl)-N'-(3-methoxyphenyl)ethanediamide](/img/structure/B3981802.png)
N-(2-ethylhexyl)-N'-(3-methoxyphenyl)ethanediamide
Overview
Description
N-(2-ethylhexyl)-N'-(3-methoxyphenyl)ethanediamide, commonly known as MEHP, is a plasticizer that is widely used in the production of polyvinyl chloride (PVC) products. It is a metabolite of di(2-ethylhexyl) phthalate (DEHP), which is a plasticizer that has been linked to various health concerns. MEHP has been the subject of extensive scientific research due to its potential adverse health effects.
Mechanism of Action
MEHP exerts its endocrine-disrupting effects by binding to and activating peroxisome proliferator-activated receptors (PPARs). PPARs are transcription factors that play a key role in the regulation of lipid and glucose metabolism. MEHP has been shown to activate PPARα and PPARγ, which can lead to alterations in lipid and glucose metabolism and other physiological processes.
Biochemical and Physiological Effects:
MEHP exposure has been shown to have a wide range of biochemical and physiological effects. Studies have demonstrated that MEHP exposure can lead to alterations in lipid metabolism, glucose metabolism, and oxidative stress. MEHP exposure has also been shown to have adverse effects on the reproductive system, immune system, and cardiovascular system.
Advantages and Limitations for Lab Experiments
MEHP is a widely used plasticizer, which makes it relatively easy to obtain for laboratory experiments. However, the use of MEHP in laboratory experiments is limited by its potential adverse health effects. Care must be taken to ensure that exposure levels are within safe limits and that appropriate safety measures are in place.
Future Directions
There are several areas of future research that could help to further our understanding of MEHP and its potential adverse health effects. These include:
1. Further investigation of the mechanisms of action of MEHP and its metabolites.
2. Studies to determine the long-term effects of MEHP exposure on human health.
3. Investigation of the effects of MEHP exposure on different cell types and tissues.
4. Development of new methods for detecting and measuring MEHP exposure.
5. Investigation of potential interventions to mitigate the adverse effects of MEHP exposure.
In conclusion, MEHP is a plasticizer that has been the subject of extensive scientific research due to its potential adverse health effects. Studies have investigated the effects of MEHP exposure on various organs and systems, including the reproductive system, immune system, and cardiovascular system. MEHP exerts its endocrine-disrupting effects by binding to and activating peroxisome proliferator-activated receptors (PPARs). MEHP exposure has been shown to have a wide range of biochemical and physiological effects, and care must be taken to ensure that exposure levels are within safe limits. There are several areas of future research that could help to further our understanding of MEHP and its potential adverse health effects.
Scientific Research Applications
MEHP has been the subject of extensive scientific research due to its potential adverse health effects. Studies have investigated the effects of MEHP exposure on various organs and systems, including the reproductive system, immune system, and cardiovascular system. MEHP has been shown to have endocrine-disrupting effects, which can lead to adverse health effects in both humans and animals.
properties
IUPAC Name |
N-(2-ethylhexyl)-N'-(3-methoxyphenyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3/c1-4-6-8-13(5-2)12-18-16(20)17(21)19-14-9-7-10-15(11-14)22-3/h7,9-11,13H,4-6,8,12H2,1-3H3,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZYMOKWLWRPUBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CNC(=O)C(=O)NC1=CC(=CC=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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